N-[2-(4-methoxyphenyl)ethyl]-2-({6-[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)acetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-[6-(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H22N4O2S3/c1-15-22(32-23(25-15)19-4-3-13-30-19)18-9-10-21(27-26-18)31-14-20(28)24-12-11-16-5-7-17(29-2)8-6-16/h3-10,13H,11-12,14H2,1-2H3,(H,24,28)
• InChI Key: VDQDYJJJRYAULM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)C3=NN=C(C=C3)SCC(=O)NCCC4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O2S3
• Molecular Weight: 482.6 g/mol
• CAS No.: 946310-32-3

Description

N-[2-(4-Methoxyphenyl)ethyl]-2-({6-[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)acetamide is a heterocyclic acetamide derivative featuring a pyridazine core substituted with a 4-methyl-2-(thiophen-2-yl)thiazole group at position 5 and a sulfanyl-linked acetamide moiety at position 2. The acetamide chain is further modified with a 4-methoxyphenethyl group (Figure 1).

Comparison with Similar Compounds

Core Structural Features

The target compound shares key structural elements with several sulfanyl acetamide derivatives (Table 1):

Compound	Core Structure	Substituents	Biological Activity
Target Compound	Pyridazine-sulfanyl acetamide	4-Methyl-2-(thiophen-2-yl)thiazole; 4-methoxyphenethyl	Not explicitly reported (inferred)
N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Triazole-sulfanyl acetamide	4-Chlorophenyl; pyridin-4-yl; 4-chloro-2-methoxy-5-methylphenyl	Antimicrobial
2-[[6-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide	Triazolopyridazine-sulfanyl acetamide	4-Methoxyphenyl	Kinase inhibition (inferred)
N-Substituted aryl-2-(triazolylsulfanyl)acetamides	Triazole-sulfanyl acetamide	Pyridin-4-yl; substituted aryl carbamoyl	Antimicrobial, antioxidant, anti-inflammatory

Key Observations :

• Thiophene-Thiazole Moiety : The 4-methyl-2-(thiophen-2-yl)thiazole substituent introduces π-π stacking capabilities and lipophilicity, contrasting with chlorophenyl or pyridinyl groups in analogs .
• 4-Methoxyphenethyl Chain : The electron-donating methoxy group may enhance solubility compared to electron-withdrawing substituents (e.g., chloro in ), though this could reduce binding affinity in certain targets .

Comparison :

• The target compound’s synthesis likely parallels ’s thiazole cyclization (Scheme I) and ’s thiol-alkylation steps.
• Unlike triazole derivatives , the pyridazine-thiazole core may require specialized catalysts or conditions for regioselective coupling.

Physicochemical and Pharmacokinetic Properties

• Solubility : The 4-methoxyphenethyl chain improves aqueous solubility relative to chlorophenyl derivatives .
• Crystallinity : Pyridazine-sulfanyl acetamides (e.g., ) form stable crystals with hydrogen-bonded networks, aiding in formulation.